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Abstract & Clinical Significance
Thiamine (Vitamin B1) is a critical cofactor in energy metabolism, specifically for the enzyme

transketolase (TK) within the pentose phosphate pathway (PPP). Unlike plasma thiamine
levels, which fluctuate rapidly with recent dietary intake, Erythrocyte Transketolase Activity

(ETKA) provides a functional, long-term assessment of intracellular thiamine status.

This protocol details a NADH-coupled kinetic assay to measure ETKA.[1] The diagnostic power

of this assay lies in the "TPP Effect" (or Activation Coefficient,

). By measuring TK activity in the absence (basal) and presence (stimulated) of exogenous
Thiamine Pyrophosphate (TPP), researchers can quantify the degree of apo-enzyme
saturation, offering a definitive metric for thiamine deficiency (e.g., in Wernicke-Korsakoff
syndrome, malnutrition, or diabetes).

Principle of the Assay
The assay relies on a coupled enzymatic reaction.[2][3] Transketolase converts Ribose-5-

Phosphate (R5P) and Xylulose-5-Phosphate (formed in situ) into Sedoheptulose-7-Phosphate

and Glyceraldehyde-3-Phosphate (GAP).

The production of GAP is coupled to the oxidation of NADH to NAD+ via two auxiliary

enzymes: Triosephosphate Isomerase (TPI) and Glycerol-3-Phosphate Dehydrogenase
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(G3PDH). The rate of NADH oxidation, measured as a decrease in absorbance at 340 nm, is

directly proportional to Transketolase activity.
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Figure 1: The NADH-coupled enzymatic cascade. Transketolase activity is rate-limiting, driving

the oxidation of NADH, which is monitored kinetically.[3]

Pre-Analytical Considerations (Critical)
The reliability of the ETKA assay is heavily dependent on sample preparation. Plasma contains

thiamine and inhibitory factors that must be removed.

Anticoagulant: Lithium Heparin is preferred. EDTA can be used but may chelate Magnesium

(

), a necessary cofactor for Transketolase. If using EDTA, ensure the reaction buffer contains
excess

.

Washing: Red Blood Cells (RBCs) must be washed 3x with saline to remove plasma.

Hemolysate Stability: Washed RBCs can be stored at -80°C. Once lysed, activity degrades;

assay immediately or freeze aliquots at -80°C.

Materials & Reagents
Equipment

UV-Vis Spectrophotometer or Plate Reader (capable of kinetic reads at 340 nm, 37°C).

Refrigerated Centrifuge.[4]

Precision Pipettes.

Reagent Preparation
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Reagent
Concentration (Final in
Well)

Preparation Notes

Tris-HCl Buffer 50-100 mM, pH 7.6 Base buffer.

Ribose-5-Phosphate 15 mM Substrate. Dissolve in buffer.

NADH 0.2 - 0.3 mM
Freshly prepared. Light

sensitive.

TPP (Cofactor) 0.5 mM
Only added to "Stimulated"

wells.

MgCl2 5 mM Essential cofactor.

Auxiliary Enzymes Excess (> 2 U/mL)
Mix of G3PDH and TPI (often

sold commercially as a mix).

Saline (0.9% NaCl) N/A For washing RBCs.

Step-by-Step Protocol
Phase 1: Sample Preparation (The "Wash")[1]

Centrifuge 2-5 mL of whole blood at 1500 x g for 10 min at 4°C.

Aspirate and discard the plasma and buffy coat (white layer) carefully.

Resuspend RBCs in an equal volume of cold 0.9% NaCl. Invert gently.

Centrifuge (1500 x g, 5 min). Aspirate supernatant.

Repeat steps 3-4 two more times (Total 3 washes).

Lysis: Mix 1 part washed packed RBCs with 1 part distilled water (or freeze-thaw the pellet).

Centrifuge lysate (10,000 x g, 10 min) to remove stroma/membranes. Collect the clear red

supernatant (Hemolysate).

Hb Quantification: Measure Hemoglobin concentration of the lysate (e.g., Drabkin’s method).

Required for normalization.
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Phase 2: The Kinetic Assay
Set up the spectrophotometer/plate reader to 37°C.

Experimental Workflow Diagram
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Figure 2: Assay workflow ensuring parallel processing of Basal and TPP-stimulated samples.

Procedure:

Blanking: Prepare a reagent blank (Buffer + NADH + Enzymes + Substrate, no Hemolysate)

to monitor spontaneous NADH degradation.

Incubation (Apo-enzyme Reconstitution):

Tube A (Basal): 50 µL Hemolysate + Buffer (containing Mg, NADH, Aux Enzymes).

Tube B (Stimulated): 50 µL Hemolysate + Buffer (containing Mg, NADH, Aux Enzymes) +

TPP.

Crucial: Incubate both tubes at 37°C for 30 minutesbefore adding substrate. This allows

TPP to bind to the apo-transketolase.

Start Reaction: Add Ribose-5-Phosphate to both tubes.

Measurement: Immediately monitor Absorbance at 340 nm every 30-60 seconds for 15

minutes.
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QC Check: Ensure the reaction is linear. If the rate curves, dilute the hemolysate and repeat.

Data Analysis & Interpretation
Calculate Slope
Determine the change in absorbance per minute (

) for the linear portion of the curve. Subtract the Blank slope if significant.

Calculate Absolute Activity
Calculate activity in Units (µmol/min) per gram of Hemoglobin (U/g Hb).

: Extinction coefficient (6.22 mM⁻¹cm⁻¹).[5]

: Path length (1 cm for cuvettes; must calculate for plates, approx 0.6 cm for 200µL).

: Hemoglobin concentration of the lysate in g/dL.

Calculate TPP Effect (Activation Coefficient)
This is the clinically relevant metric.

[1]

Alternatively expressed as an Activation Coefficient (

):

[4]

Interpretation Table

TPP Effect (%)
Activation Coefficient (

)
Clinical Status

0 - 15% 1.00 - 1.15 Normal Thiamine Status

15 - 25% 1.15 - 1.25 Marginal Deficiency (Low Risk)

> 25% > 1.25
Thiamine Deficiency (High

Risk)
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Troubleshooting & Quality Control
Issue Probable Cause Solution

High Background Rate
Hemoglobin interference or

NADH oxidation.

Use a sample blank

(Hemolysate + Buffer, no

Substrate) to subtract non-

specific oxidation.

No TPP Effect in Controls TPP degradation.

TPP is unstable in solution.

Prepare fresh or store frozen

aliquots.

Low Absolute Activity Enzyme denaturation.

Avoid foaming when lysing

cells. Keep samples on ice

before incubation.

Non-Linear Kinetics Substrate depletion.

The hemolysate is too

concentrated. Dilute 1:2 or 1:5

and re-run.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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